N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide

• IUPAC Name: N-(4-morpholin-4-ylsulfonylphenyl)-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C17H17N3O5S2/c21-26(22)16-4-2-1-3-15(16)17(19-26)18-13-5-7-14(8-6-13)27(23,24)20-9-11-25-12-10-20/h1-8H,9-12H2,(H,18,19)
• InChI Key: XAUIZAFIIFQVJJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NC3=NS(=O)(=O)C4=CC=CC=C43
• Molecular Formula: C17H17N3O5S2
• Molecular Weight: 407.5 g/mol

Description

N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide, also known as NBQX, is a chemical compound that belongs to the family of isothiazole derivatives. It is a potent and selective antagonist of AMPA receptors, which are a subtype of ionotropic glutamate receptors. NBQX has been extensively studied for its potential applications in scientific research, particularly in the fields of neurobiology and pharmacology.

Mechanism of Action

N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide acts as a competitive antagonist of AMPA receptors, which are involved in the transmission of excitatory signals in the central nervous system. By blocking the activity of these receptors, N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide reduces the influx of calcium ions into neurons, which can lead to the inhibition of excitotoxicity and neuronal death.
Biochemical and Physiological Effects:
N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide has been shown to have a variety of biochemical and physiological effects in animal models. It has been shown to reduce the release of glutamate, a neurotransmitter that is involved in excitatory signaling in the brain. N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide has also been shown to increase the activity of antioxidant enzymes, which can help to protect neurons from oxidative stress. Additionally, N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide has been shown to reduce the production of inflammatory cytokines, which can contribute to neuroinflammation and neuronal damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide is its high selectivity for AMPA receptors, which allows for more precise targeting of these receptors in experimental settings. Additionally, N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide has been shown to have a good safety profile in animal models, with few reported side effects. However, one limitation of N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide is that it may not be effective in all experimental settings, as the role of AMPA receptors can vary depending on the specific physiological or pathological context.

Future Directions

There are many potential future directions for research on N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide and its applications in neurobiology and pharmacology. One area of interest is the development of new derivatives of N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide that may have improved efficacy or selectivity for AMPA receptors. Additionally, N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide may have potential applications in the treatment of psychiatric disorders such as depression and anxiety, as well as in the management of chronic pain and addiction. Further research is needed to fully explore the potential of N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide and its derivatives in these areas.

Scientific Research Applications

N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide has been used extensively in scientific research to study the role of AMPA receptors in various physiological and pathological processes. It has been shown to have neuroprotective effects in animal models of ischemic stroke, traumatic brain injury, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-[4-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide has also been used to study the mechanisms underlying synaptic plasticity, learning, and memory.